1-Benzyloctahydropyrrolo[3,4-b]pyrrole

• IUPAC Name: 1-benzyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C13H18N2/c1-2-4-11(5-3-1)10-15-7-6-12-8-14-9-13(12)15/h1-5,12-14H,6-10H2
• InChI Key: LODPYENASSOOBD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CNC2)CC3=CC=CC=C3
• Molecular Formula: C13H18N2
• DSSTOX Substance ID: DTXSID60626487
• Molecular Weight: 202.30 g/mol
• CAS RN: 132414-50-7

Description

1-Benzyloctahydropyrrolo[3,4-b]pyrrole is a chemical compound with the CAS Number: 132414-50-7. It has a molecular weight of 202.3. The IUPAC name for this compound is 1-benzyloctahydropyrrolo[3,4-b]pyrrole.

Molecular Structure Analysis

The InChI code for 1-Benzyloctahydropyrrolo[3,4-b]pyrrole is 1S/C13H18N2/c1-2-4-11(5-3-1)10-15-7-6-12-8-14-9-13(12)15/h1-5,12-14H,6-10H2. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Organic Electronics and Optoelectronic Applications

Pyrrolo-[3,2-b]pyrroles have shown promising material properties for application in organic electronics, exhibiting interesting optoelectronic characteristics and synthesis versatility. An improved synthesis method employing niobium pentachloride as a catalyst has led to excellent yields and low reaction times, indicating the efficiency of NbCl5 for such systems. The synthesized products display properties suitable for optoelectronic applications, which can be fine-tuned by the choice of benzaldehyde derivatives used in the synthesis (Martins et al., 2018).

Synthesis and Characterization of Polymers

Polymers containing the pyrrolo[3,4-c]pyrrole-1,4-dione unit have been synthesized and exhibit strong fluorescence with significant quantum yields. These polymers are soluble in common organic solvents and show potential for use in various applications due to their optical and electrochemical properties (Zhang et al., 2008).

Photovoltaic Applications

In the realm of photovoltaics, donor–acceptor copolymers incorporating pyrrolo[3,4-c]pyrrole derivatives have been designed and synthesized, demonstrating enhanced device performances. These copolymers exhibit increased thermal stability, lower HOMO levels, and improved polymer solubility, leading to a finer phase separation morphology and high power conversion efficiency in polymer solar cells (Yuan et al., 2012).

Novel Optical Materials

The construction of novel optical materials using pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-diones (DPPs) capped with 9-anthryl units has led to differential optical properties. These materials exhibit strong fluorescence in both solution and crystalline states, with some displaying aggregation-enhanced emission (AEE) effects and mechanochromic luminescence, indicating their potential in developing advanced optical devices (Ying et al., 2016).

Large-Scale Synthesis and Application

The optimization of synthesis methods for multifunctional 1,4-dihydro-pyrrolo[3,2-b]pyrroles has enabled their production in large scales, thereby facilitating the exploration of their photophysical properties. These properties include adjustable Stokes shift values and emission colors, which are crucial for their application in organic electronics and optoelectronics (Tasior et al., 2020).

Safety and Hazards

The safety information available indicates that 1-Benzyloctahydropyrrolo[3,4-b]pyrrole hydrochloride has a GHS07 pictogram and a warning signal word. Precautionary statement P261 is also mentioned.

Synthesis routes and methods

Procedure details

55.6 g (0.2 mol) of ethyl 2-benzyl-2,7-diazabicyclo [3.3.0]octane-7-carboxylate are heated under reflux overnight with 300 ml of concentrated hydrochloric acid. The mixture is then rendered alkaline with potassium carbonate and extracted five times with 100 ml of chloroform each time, the extracts are dried over potassium carbonate and concentrated, and the residue is distilled.